Cas no 81919-14-4 (Bendazac L-lysine)

• Product Name: Bendazac L-lysine
• CAS No: 81919-14-4
• MF: C₂₂H₂₈N₄O₅
• MW: 428.481525421143
• MDL: MFCD07776898
• CID: 60381
• PubChem ID: 13041095
• Update Time: 2025-05-20

Bendazac L-lysine Chemical and Physical Properties

Names and Identifiers

• Bendazac L-lysine
• L-Lysine-(1-benzyl-1H-indazol-3-yloxy)acetic acid
• BENDAZAC LYSINE
• Bendalina (tn)
• BENDAZAC L-LYSINE SALT
• Bendazac lysine (ban)
• BENDAZAC LYSINE 2H2O
• BENDAZAC LYSINE UV
• ​ARBZ-11
• L-Lysine, mono[[[1-(phenylmethyl)-1H-indazol-3-yl]oxy]acetate] (9CI)
• Acetic acid, [[1-(phenylmethyl)-1H-indazol-3-yl]oxy]-, compd. with L-lysine (1:1) (ZCI)
• AF 1934
• Bendaline
• Bendazac lysine salt
• Bendalina
• BENDAZAC LYSINE [MART.]
• D70706
• Bendazaco lisina
• (2S)-2,6-diaminohexanoic acid; 2-[(1-benzyl-1H-indazol-3-yl)oxy]acetic acid
• s5867
• L-Lysine, ((1-(phenylmethyl)-1H-indazol-3-yl)oxy)acetate
• CHEMBL1089222
• SCHEMBL8975264
• BENDAZAC LYSINATE
• 2-(1-benzylindazol-3-yl)oxyacetate;(2S)-2,6-bis(azaniumyl)hexanoate
• AS-14245
• CL7T957EGC
• BendazacL-Lysine
• AKOS016844132
• DA-71370
• BENDAZAC LYSINE (MART.)
• Lysine salt of ((1-(phenylmethyl)-1H-indazol-3-yl)oxy)acetic acid
• L-Lysine, 2-[[1-(phenylmethyl)-1H-indazol-3-yl]oxy]acetate (1:1)
• UNII-CL7T957EGC
• AF-1934
• CS-8031
• Bendazac Lysine,(S)
• Bendazac L-Lysine, AldrichCPR
• BENDAZAC LYSINATE [WHO-DD]
• BENDAZAC LYSINE SALT [MI]
• (S)-2,6-diaminohexanoic acid compound with 2-(1-benzyl-1H-indazol-3-yloxy)acetic acid (1:1)
• MFCD07776898
• L-Lysine, mono(((1-(phenylmethyl)-1H-indazol-3-yl)oxy)acetate)
• Bendazaco lisina [Spanish]
• Q27275520
• EC 617-268-5
• 81919-14-4
• L-Lysine, 2-((1-(phenylmethyl)-1H-indazol-3-yl)oxy)acetate (1:1)
• 2-(1-benzylindazol-3-yl)oxyacetic acid;(2S)-2,6-diaminohexanoic acid
• HY-B2165

• MDL： MFCD07776898
• Inchi： 1S/C16H14N2O3.C6H14N2O2/c19-15(20)11-21-16-13-8-4-5-9-14(13)18(17-16)10-12-6-2-1-3-7-12;7-4-2-1-3-5(8)6(9)10/h1-9H,10-11H2,(H,19,20);5H,1-4,7-8H2,(H,9,10)/t;5-/m.0/s1
• InChI Key： OCOCFNMFLNFNIA-ZSCHJXSPSA-N
• SMILES： [C@@H](N)(C(=O)O)CCCCN.C(C1C=CC=CC=1)N1N=C(OCC(=O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.20600
• Monoisotopic Mass: 428.20597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 452
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163

Experimental Properties

• Boiling Point: 508.2°C at 760 mmHg
• Flash Point: 261.1°C
• PSA: 153.69000
• LogP: 3.47590

Bendazac L-lysine Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Bendazac L-lysine

Bendazac L-Lysine: A Comprehensive Overview

Bendazac L-Lysine, also known by its CAS number 81919-14-4, is a compound that has garnered significant attention in the fields of pharmacology and biochemistry. This compound is a derivative of Bendazac, which is a benzodiazepine receptor antagonist, and it is combined with L-Lysine, an essential amino acid. The combination of these two components makes Bendazac L-Lysine a unique compound with potential applications in various therapeutic areas.

The chemical structure of Bendazac L-Lysine is characterized by the presence of a benzodiazepine ring system and an amino acid side chain. This structure allows for specific interactions with biological systems, particularly the central nervous system. Recent studies have highlighted the potential of Bendazac L-Lysine in modulating neurotransmitter systems, which could have implications for the treatment of neurological disorders such as anxiety, epilepsy, and sleep disorders.

One of the key areas of research surrounding Bendazac L-Lysine involves its pharmacokinetics and bioavailability. Studies have shown that the compound exhibits favorable absorption properties, making it suitable for oral administration. Additionally, its metabolic pathways have been extensively studied, revealing that it undergoes hepatic metabolism via cytochrome P450 enzymes. These findings are crucial for understanding its potential as a therapeutic agent and for optimizing its formulation.

The therapeutic potential of Bendazac L-Lysine has been explored in several preclinical studies. For instance, research conducted in animal models has demonstrated its efficacy in reducing anxiety-like behaviors and improving sleep quality. These results suggest that Bendazac L-Lysine could serve as a novel anxiolytic and hypnotic agent. Furthermore, its ability to modulate GABAergic transmission without inducing sedation or tolerance makes it a promising candidate for long-term use.

Another area of interest is the role of Bendazac L-Lysine in neuroprotection. Emerging evidence suggests that this compound may possess antioxidant properties, which could be beneficial in conditions associated with oxidative stress, such as neurodegenerative diseases. Preclinical studies have shown that Bendazac L-Lysine can scavenge free radicals and reduce oxidative damage to neurons, highlighting its potential as a neuroprotective agent.

In terms of safety profile, Bendazac L-Lysine has been shown to have a favorable toxicity profile in preclinical studies. Acute and chronic toxicity tests have revealed no significant adverse effects at therapeutic doses. However, further studies are needed to fully characterize its safety profile and to assess its potential for human use.

From an industrial perspective, the synthesis of Bendazac L-Lysine involves a multi-step process that combines organic synthesis techniques with peptide chemistry. The synthesis begins with the preparation of Bendazac, which is then coupled with L-Lysine through peptide bond formation. This process requires precise control over reaction conditions to ensure high yields and product purity.

The application of Bendazac L-Lysine extends beyond pharmacology into other areas such as nutraceuticals and cosmeceuticals. Its amino acid component, L-Lysine, is known for its role in protein synthesis and immune function. The combination with Bendazac may enhance its bioavailability and efficacy when used in these applications.

In conclusion, Bendazac L-Lysine (CAS No: 81919-14-4) represents a promising compound with diverse applications in medicine and beyond. Its unique chemical structure, favorable pharmacokinetic properties, and potential therapeutic benefits make it a subject of ongoing research interest. As further studies unravel its mechanisms of action and clinical efficacy, Bendazac L-Lysine could emerge as a valuable addition to the arsenal of therapeutic agents available for treating various medical conditions.